Cas no 1267950-38-8 ([5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1267950-38-8
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5296337
• PubChem ID: 82207029
• Update Time: 2025-05-19

[5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1-(1-methylethyl)-1H-1,2,3-triazole-4-methanamine
• [5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-767653
• 1267950-38-8

• Inchi： 1S/C8H16N4/c1-4-8-7(5-9)10-11-12(8)6(2)3/h6H,4-5,9H2,1-3H3
• InChI Key： UISMAUMTQYJCBZ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)CC)C(C)C

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 279.4±32.0 °C(Predicted)
• pka: 7.39±0.29(Predicted)

Additional information on [5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine

[5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1267950-38-8)

[5-Ethyl-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanamine, also known by its CAS registry number 1267950-38, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique properties and applications in various industries. The structure of this compound features a triazole ring substituted with an ethyl group at the 5-position and an isopropyl group at the 1-position, along with a methanamine substituent at the 4-position of the triazole ring.

The synthesis of [5-Ethyl-propan-triazol-methanamine can be achieved through various methods, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Triazoles are known for their ability to form robust hydrogen bonds and metal–ligand interactions, making them ideal for constructing supramolecular assemblies and coordination polymers. For instance, researchers have explored the use of similar triazole derivatives in the development of stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature.

Another area where this compound has shown potential is in drug discovery. The presence of nitrogen atoms in the triazole ring provides opportunities for hydrogen bonding and π–π interactions, which are crucial for molecular recognition and binding affinity in biological systems. Recent studies have highlighted the role of triazole-containing molecules as inhibitors of key enzymes involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its chemical applications, this compound has also been investigated for its environmental impact. Studies on its biodegradation pathways and toxicity profiles are essential for ensuring its safe use in industrial processes. Recent research has focused on developing eco-friendly synthesis routes and evaluating the compound's fate in different environmental compartments.

Looking ahead, the continued exploration of [5-Ethyl-propan-triazol-methanamine's properties is expected to unlock new opportunities across multiple disciplines. Its unique combination of structural features makes it a versatile tool for addressing challenges in material science, pharmacology, and sustainable chemistry.